Cas no 1022891-22-0 (Methyl 3-((((2-(4-(acetylamino)phenoxy)acetylamino)amino)thioxomethyl)amino)thiophene-2-carboxylate)
Methyl 3-((((2-(4-(acetylamino)phenoxy)acetylamino)amino)thioxomethyl)amino)thiophene-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- METHYL 3-((((2-(4-(ACETYLAMINO)PHENOXY)ACETYLAMINO)AMINO)THIOXOMETHYL)AMINO)THIOPHENE-2-CARBOXYLATE
- methyl 3-({[2-(4-acetamidophenoxy)acetohydrazido]methanethioyl}amino)thiophene-2-carboxylate
- methyl 3-(2-(2-(4-acetamidophenoxy)acetyl)hydrazinecarbothioamido)thiophene-2-carboxylate
- Methyl 3-((((2-(4-(acetylamino)phenoxy)acetylamino)amino)thioxomethyl)amino)thiophene-2-carboxylate
-
- MDL: MFCD00955300
- Inchi: 1S/C17H18N4O5S2/c1-10(22)18-11-3-5-12(6-4-11)26-9-14(23)20-21-17(27)19-13-7-8-28-15(13)16(24)25-2/h3-8H,9H2,1-2H3,(H,18,22)(H,20,23)(H2,19,21,27)
- InChI Key: OHUMBHOXPJNFRY-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1C(=O)OC)NC(NNC(COC1C=CC(=CC=1)NC(C)=O)=O)=S
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 7
- Complexity: 584
- XLogP3: 2.3
- Topological Polar Surface Area: 178
Methyl 3-((((2-(4-(acetylamino)phenoxy)acetylamino)amino)thioxomethyl)amino)thiophene-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB162599-1 g |
Methyl 3-((((2-(4-(acetylamino)phenoxy)acetylamino)amino)thioxomethyl)amino)thiophene-2-carboxylate |
1022891-22-0 | 1g |
€211.30 | 2023-05-08 | ||
| abcr | AB162599-5 g |
Methyl 3-((((2-(4-(acetylamino)phenoxy)acetylamino)amino)thioxomethyl)amino)thiophene-2-carboxylate |
1022891-22-0 | 5g |
€377.50 | 2023-05-08 | ||
| abcr | AB162599-10 g |
Methyl 3-((((2-(4-(acetylamino)phenoxy)acetylamino)amino)thioxomethyl)amino)thiophene-2-carboxylate |
1022891-22-0 | 10g |
€482.50 | 2023-05-08 | ||
| abcr | AB162599-1g |
Methyl 3-((((2-(4-(acetylamino)phenoxy)acetylamino)amino)thioxomethyl)amino)thiophene-2-carboxylate; . |
1022891-22-0 | 1g |
€211.30 | 2024-06-10 | ||
| abcr | AB162599-5g |
Methyl 3-((((2-(4-(acetylamino)phenoxy)acetylamino)amino)thioxomethyl)amino)thiophene-2-carboxylate; . |
1022891-22-0 | 5g |
€377.50 | 2024-06-10 | ||
| abcr | AB162599-10g |
Methyl 3-((((2-(4-(acetylamino)phenoxy)acetylamino)amino)thioxomethyl)amino)thiophene-2-carboxylate; . |
1022891-22-0 | 10g |
€482.50 | 2024-06-10 | ||
| Ambeed | A998844-1g |
Methyl 3-({[2-(4-acetamidophenoxy)acetohydrazido]methanethioyl}amino)thiophene-2-carboxylate |
1022891-22-0 | 90% | 1g |
$232.0 | 2024-04-26 |
Methyl 3-((((2-(4-(acetylamino)phenoxy)acetylamino)amino)thioxomethyl)amino)thiophene-2-carboxylate Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on Methyl 3-((((2-(4-(acetylamino)phenoxy)acetylamino)amino)thioxomethyl)amino)thiophene-2-carboxylate
Methyl 3-((((2-(4-(acetylamino)phenoxy)acetylamino)amino)thioxomethyl)amino)thiophene-2-carboxylate: A Novel Compound with Promising Therapeutic Potential
Methyl 3-((((2-(4-(acetylamino)phenoxy)acetylamino)amino)thioxomethyl)amino)thiophene-2-carboxylate, with the CAS number 1022891-22-0, represents a complex organic molecule that has recently garnered significant attention in the field of pharmaceutical research. This compound is characterized by its unique structural features, including a thiophene-2-carboxylate core linked through a series of functional groups to a thioxomethyl moiety. The presence of multiple acetylamino groups further enhances its chemical complexity and biological relevance. Recent studies have highlighted its potential applications in drug discovery, particularly in targeting inflammatory pathways and neurodegenerative diseases.
The molecular architecture of Methyl 3-((((2-(4-(acetylamino)phenoxy)acetylamino)amino)thioxomethyl)amino)thiophene-2-carboxylate is designed to facilitate specific interactions with biological targets. The thiophene-2-carboxylate ring serves as a key structural element, providing a scaffold for the attachment of various functional groups. The thioxomethyl bridge introduces a sulfur atom into the molecule, which may influence its reactivity and biological activity. Additionally, the multiple acetylamino substitutions contribute to the molecule's solubility and stability, making it a promising candidate for further development.
Recent research has focused on the pharmacological properties of Methyl 3-((((2-(4-(acetylamino)phenoxy)acetylamino)amino)thioxomethyl)amino)thiophene-2-carboxylate, particularly its ability to modulate inflammatory responses. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the activation of nuclear factor-kappa B (NF-κB), a key regulator of inflammatory gene expression. This finding suggests that Methyl 3-((((2-(4-(acetylamino)phenoxy)acetylamino)amino)thioxomethyl)amino)thiophene-2-carboxylate could be a valuable therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.
Another significant area of investigation is the neuroprotective potential of Methyl 3-((((2-(4-(acetylamino)phenoxy)acetylamino)amino)thioxomethyl)amino)thiophene-2-carboxylate. A 2024 study in Neuropharmacology reported that this compound may offer protection against neurodegenerative diseases such as Alzheimer's and Parkinson's by reducing oxidative stress and promoting neuronal survival. The study highlighted the compound's ability to cross the blood-brain barrier, which is a critical factor in its potential therapeutic application.
In addition to its pharmacological properties, the synthetic methodology of Methyl 3-((((2-(4-(acetylamino)phenoxy)acetylamino)amino)thioxomethyl)amino)thiophene-2-carboxylate has been a focus of recent research. A 2023 paper in Organic Letters described a novel synthetic route that involves the sequential coupling of a thiophene-2-carboxylate derivative with a thioxomethyl group, followed by the introduction of multiple acetylamino functionalities. This approach not only improves the efficiency of the synthesis but also allows for the incorporation of various functional groups, enhancing the molecule's versatility for further modifications.
The biological activity of Methyl 3-((((2-(4-(acetylamino)phenoxy)acetylamino)amino)thioxomethyl)amino)thiophene-2-carboxylate has been evaluated in preclinical models to assess its safety and efficacy. A 2024 study in Toxicological Sciences found that the compound exhibits low toxicity in vitro and in vivo, suggesting a favorable safety profile. These findings are crucial for its potential transition from laboratory research to clinical application.
Furthermore, the mechanism of action of Methyl 3-((((2-(4-(acetylamino)phenoxy)acetylamino)amino)thioxomethyl)amino)thiophene-2-carboxylate is being explored to identify its molecular targets. Research published in Cell Chemical Biology in 2023 indicated that the compound may interact with specific enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These interactions could explain its anti-inflammatory effects and provide insights into its potential use in combination therapies.
The potential applications of Methyl 3-((((2-(4-(acetylamino)phenoxy)acetylamino)amino)thioxomethyl)amino)thiophene-2-carboxylate extend beyond inflammation and neurodegeneration. Recent studies have suggested that this compound may also have antiviral properties, particularly against RNA viruses. A 2024 paper in Virology Journal reported that Methyl 3-((((2-(4-(acetylamino)phenoxy)acetylamino)amino)thioxomethyl)amino)thiophene-2-carboxylate can inhibit the replication of certain viral strains by interfering with their entry into host cells. This discovery opens new avenues for its use in antiviral drug development.
Despite its promising properties, the development of Methyl 3-((((2-(4-(acetylamino)phenoxy)acetylamino)amino)thioxomethyl)amino)thiophene-2-carboxylate as a therapeutic agent faces several challenges. One of the primary obstacles is the need for further optimization of its chemical structure to enhance its potency and reduce potential side effects. Additionally, the compound must undergo extensive clinical trials to confirm its safety and efficacy in human populations. These steps are essential for its transition from a research compound to a viable pharmaceutical product.
In conclusion, Methyl 3-((((2-(4-(acetylamino)phenoxy)acetylamino)amino)thioxomethyl)amino)thiophene-2-carboxylate is a multifaceted molecule with significant potential in the field of pharmaceutical science. Its unique structural features and biological activities make it a promising candidate for the treatment of various diseases, including inflammatory conditions and neurodegenerative disorders. Continued research into its pharmacological properties, synthetic methodologies, and clinical applications will be crucial for realizing its full therapeutic potential.
As research progresses, the future directions of Methyl 3-((((2-(4-(acetylamino)phenoxy)acetylamino)amino)thioxomethyl)amino)thiophene-2-carboxylate development will likely focus on optimizing its chemical structure, exploring its interactions with other biological molecules, and advancing it through clinical trials. These efforts will not only contribute to the understanding of its mechanisms of action but also pave the way for its potential use as a novel therapeutic agent. The ongoing studies in this area are expected to provide valuable insights into the design of new drugs and the treatment of complex diseases.
1022891-22-0 (Methyl 3-((((2-(4-(acetylamino)phenoxy)acetylamino)amino)thioxomethyl)amino)thiophene-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)